Cas no 871792-60-8 (6,7-Dihydro-5H-pyrrolo[3,4-b]pyrazine)

• Product Name: 6,7-Dihydro-5H-pyrrolo[3,4-b]pyrazine
• CAS No: 871792-60-8
• MF: C₆H₇N₃
• MW: 121.139880418777
• MDL: MFCD12755773
• CID: 69177
• PubChem ID: 19761174
• Update Time: 2025-05-20

6,7-Dihydro-5H-pyrrolo[3,4-b]pyrazine Chemical and Physical Properties

Names and Identifiers

• 6,7-Dihydro-5H-pyrrolo[3,4-b]pyrazine
• 5H-Pyrrolo[3,4-b]pyrazine, 6,7-dihydro-
• 5H-Pyrrolo[3,4-b]pyrazine, 5,6-dihydro- (9CI)
• 6,7-Dihydro-5H-pyrrolo[3,4-b]pyrazine (ACI)
• 871792-60-8
• DB-031934
• MFCD12755773
• HS-3076
• AKOS006343581
• 5H,6H,7H-PYRROLO[3,4-B]PYRAZINE
• DTXSID00599641
• SY018653
• CS-0060730
• F12463
• AB65657
• SCHEMBL846820

• MDL： MFCD12755773
• Inchi： 1S/C6H7N3/c1-2-9-6-4-7-3-5(6)8-1/h1-2,7H,3-4H2
• InChI Key： GSIQLKOFXMCKNK-UHFFFAOYSA-N
• SMILES： N1C2CNCC=2N=CC=1

Computed Properties

• Exact Mass: 121.06400
• Monoisotopic Mass: 121.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 92.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.8A^2
• XLogP3: -1.2

Experimental Properties

• Density: 1.199
• Boiling Point: 211.6℃/760mmHg
• Flash Point: 82 ºC
• Refractive Index: 1.574
• PSA: 37.81000
• LogP: 0.40860

Additional information on 6,7-Dihydro-5H-pyrrolo[3,4-b]pyrazine

6,7-Dihydro-5H-pyrrolo[3,4-b]pyrazine (CAS No 871792-60-8): A Comprehensive Overview

The compound 6,7-Dihydro-5H-pyrrolo[3,4-b]pyrazine, identified by the CAS registry number 871792-60-8, is a fascinating molecule with a unique structural framework. This compound belongs to the class of heterocyclic compounds, specifically a pyrrolopyrazine derivative. The pyrrolo[3,4-b]pyrazine system is characterized by a fused bicyclic structure consisting of a pyrrole ring and a pyrazine ring. The dihydro and 5H designations indicate the presence of hydrogen atoms in specific positions of the rings, contributing to the compound's stability and reactivity.

Recent studies have highlighted the potential of 6,7-Dihydro-5H-pyrrolo[3,4-b]pyrazine in various fields, including pharmaceuticals and agrochemicals. Researchers have explored its ability to act as a precursor for more complex molecules with bioactive properties. For instance, modifications to the pyrrolopyrazine core have led to compounds with anti-inflammatory and anticancer activities. These findings underscore the importance of this compound as a building block in medicinal chemistry.

The synthesis of CAS No 871792-60-8 involves a multi-step process that typically begins with the preparation of the pyrrole and pyrazine precursors. Advanced techniques such as microwave-assisted synthesis and catalytic coupling reactions have been employed to optimize the yield and purity of the compound. These methods not only enhance the efficiency of synthesis but also minimize environmental impact, aligning with current green chemistry principles.

In terms of applications, 6,7-Dihydro-5H-pyrrolo[3,4-b]pyrazine has shown promise in materials science. Its unique electronic properties make it a candidate for use in organic semiconductors and optoelectronic devices. Recent research has focused on its ability to form stable charge transfer complexes with other organic molecules, which could be exploited in light-emitting diodes (LEDs) and photovoltaic cells.

The structural versatility of this compound also makes it an attractive target for computational studies. Quantum chemical calculations have provided insights into its electronic structure and reactivity patterns. These studies have revealed that the conjugated system within the molecule facilitates efficient electron delocalization, which is crucial for its potential applications in electronics.

In conclusion, CAS No 871792-60-8, or 6,7-Dihydro-5H-pyrrolo[3,4-b]pyrazine, stands out as a significant molecule with diverse applications across multiple disciplines. Its role as a precursor in drug discovery and its potential in materials science highlight its importance in contemporary research. As advancements in synthetic methods and computational modeling continue to evolve, this compound is expected to unlock new possibilities in both academic and industrial settings.